Cas no 1803945-10-9 (Ethyl 2-amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Ethyl 2-amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1803945-10-9
• MF: C₁₀H₁₂F₃N₃O₃
• MW: 279.215792655945
• CID: 4930246
• Update Time: 2025-05-26

Ethyl 2-amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C10H12F3N3O3/c1-2-18-9(17)6-3-5(4-14)7(15)16-8(6)19-10(11,12)13/h3H,2,4,14H2,1H3,(H2,15,16)
• InChI Key： GZMLIWBJUJKLOD-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=O)OCC)C=C(C(N)=N1)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 1.6
• Topological Polar Surface Area: 101

Additional information on Ethyl 2-amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-5-carboxylate

Ethyl 2-amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1803945-10-9): A Comprehensive Overview

Ethyl 2-amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1803945-10-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various therapeutic applications.

The molecular formula of Ethyl 2-amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-5-carboxylate is C₁₂H₁₄N₄O₃F, reflecting its rich heterocyclic framework. The presence of multiple nitrogen atoms and fluorine substituents contributes to its chemical reactivity and potential biological activity. Specifically, the trifluoromethoxy group enhances the compound's lipophilicity and metabolic stability, while the aminomethyl and amino groups provide sites for further functionalization and interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel pyridine derivatives with therapeutic potential. Pyridine-based compounds are well-known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Among these derivatives, Ethyl 2-amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-5-carboxylate has emerged as a compound of interest due to its structural complexity and potential pharmacological effects.

The synthesis of Ethyl 2-amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-5-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the trifluoromethoxy group, in particular, necessitates careful handling to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve the desired molecular architecture efficiently.

The biological activity of Ethyl 2-amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-5-carboxylate has been extensively evaluated in various preclinical studies. Initial findings suggest that this compound exhibits promising inhibitory effects on certain enzymes and receptors implicated in human diseases. For instance, its ability to modulate the activity of kinases and other signaling proteins has been highlighted in several research publications. These preliminary results have sparked further investigation into its potential as a lead compound for drug development.

Ethyl 2-amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-5-carboxylate's role in oncology. Studies have demonstrated that pyridine derivatives can interfere with critical pathways involved in cancer cell proliferation and survival. The unique structural features of this compound may enable it to selectively target tumor cells while minimizing toxicity to healthy tissues. This aspect is particularly intriguing given the increasing demand for targeted therapies in cancer treatment. Ethyl 2-amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-5-carboxylate a valuable building block in medicinal chemistry. Ethyl 2-amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-5-carboxylate is primarily preclinical, efforts are underway to evaluate its toxicity and pharmacokinetic parameters. These studies are crucial for determining the appropriate dosage regimens and identifying any potential side effects that may arise from its use. Ethyl 2-amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1803945-10-9) represents a significant advancement in the field of pharmaceutical chemistry. Its complex molecular structure, combined with promising biological activities, positions it as a valuable candidate for further research and development. As our understanding of its properties continues to grow, this compound holds great potential for contributing to innovative therapeutic solutions in the future.